Cas no 2228841-33-4 (2-(2-chloropyridin-3-yl)propanal)

• Product Name: 2-(2-chloropyridin-3-yl)propanal
• CAS No: 2228841-33-4
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 6452886
• PubChem ID: 165778298
• Update Time: 2025-06-27

2-(2-chloropyridin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyridin-3-yl)propanal
• EN300-1977146
• 2228841-33-4

• Inchi： 1S/C8H8ClNO/c1-6(5-11)7-3-2-4-10-8(7)9/h2-6H,1H3
• InChI Key： DWRXWEJUYWDCRW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C=O)C

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Additional information on 2-(2-chloropyridin-3-yl)propanal

Professional Introduction to 2-(2-chloropyridin-3-yl)propanal (CAS No. 2228841-33-4)

2-(2-chloropyridin-3-yl)propanal, a compound with the chemical formula C₉H₉ClN, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2228841-33-4, has garnered attention due to its structural features and potential applications in drug development. The presence of both a pyridine ring and an aldehyde functional group makes it a versatile intermediate for various synthetic pathways.

The pyridine moiety in 2-(2-chloropyridin-3-yl)propanal is a crucial feature that contributes to its biological activity. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as pharmacophores in therapeutic agents. The chloro substituent on the pyridine ring further enhances its reactivity, allowing for diverse chemical modifications. These modifications are essential for tailoring the compound's properties to meet specific pharmacological requirements.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The aldehyde group in 2-(2-chloropyridin-3-yl)propanal provides a reactive site for forming various chemical bonds, making it an invaluable building block in organic synthesis. This compound has been explored in the synthesis of more complex molecules, including those with antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of 2-(2-chloropyridin-3-yl)propanal is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, researchers aim to develop drugs that can modulate these pathways effectively. The pyridine and aldehyde functionalities in 2-(2-chloropyridin-3-yl)propanal make it an excellent candidate for designing such inhibitors.

Recent studies have highlighted the compound's potential in the synthesis of small-molecule inhibitors that can selectively bind to target kinases. For instance, modifications of the chloro-substituted pyridine ring have been shown to enhance binding affinity and selectivity. These findings underscore the importance of 2-(2-chloropyridin-3-yl)propanal as a key intermediate in drug discovery efforts.

The versatility of 2-(2-chloropyridin-3-yl)propanal extends beyond kinase inhibition. Its structural framework allows for further derivatization, enabling the exploration of new therapeutic avenues. Researchers have investigated its use in developing compounds with potential applications in neurodegenerative diseases, where modulation of protein-protein interactions is crucial. The aldehyde group facilitates the formation of Schiff bases and other functionalized derivatives, which can exhibit unique biological activities.

In addition to its pharmaceutical applications, 2-(2-chloropyridin-3-yl)propanal has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in catalytic systems. These catalytic applications could lead to more efficient synthetic routes for various industrial processes, further highlighting the compound's broad utility.

The synthesis of 2-(2-chloropyridin-3-yl)propanal involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance production efficiency but also open doors for further structural diversification.

Efforts to understand the mechanistic aspects of reactions involving 2-(2-chloropyridin-3-yl)propanal have provided valuable insights into reaction pathways and intermediates. Such knowledge is crucial for refining synthetic methodologies and improving overall process economics. Additionally, computational studies have been instrumental in predicting reaction outcomes and identifying optimal reaction conditions.

The environmental impact of producing and utilizing 2-(2-chloropyridin-3-yl)propanal is another area of growing interest. Researchers are exploring sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more eco-friendly processes, ensuring that the compound's production aligns with global sustainability goals.

In conclusion, 2-(2-chloropyridin-3-yl)propanal (CAS No. 2228841-33-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules, particularly kinase inhibitors. Ongoing research continues to uncover new applications and refine synthetic methodologies, reinforcing its importance in modern chemistry.